5-(4-(Furan-2-carbonyl)piperazin-1-yl)-2-(thiophen-2-yl)oxazole-4-carbonitrile

• IUPAC Name: 5-[4-(furan-2-carbonyl)piperazin-1-yl]-2-thiophen-2-yl-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C17H14N4O3S/c18-11-12-17(24-15(19-12)14-4-2-10-25-14)21-7-5-20(6-8-21)16(22)13-3-1-9-23-13/h1-4,9-10H,5-8H2
• InChI Key: XEKGBGAOPWIYBC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(N=C(O2)C3=CC=CS3)C#N)C(=O)C4=CC=CO4
• Molecular Formula: C17H14N4O3S
• Molecular Weight: 354.4 g/mol

Description

5-(4-(Furan-2-carbonyl)piperazin-1-yl)-2-(thiophen-2-yl)oxazole-4-carbonitrile, also known as FCPOC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. FCPOC is a heterocyclic compound that contains a furan ring, a piperazine ring, an oxazole ring, and a thiophene ring. The unique structure of FCPOC makes it a promising candidate for the development of new drugs and therapies.

Scientific Research Applications

Antimicrobial Activities

A study by Başoğlu et al. (2013) explored the design, synthesis, and antimicrobial activities of some azole derivatives starting from furan-2-carbohydrazide. Among these derivatives, compounds containing piperazine moiety were synthesized and demonstrated activity against various microorganisms, suggesting potential use in developing new antimicrobial agents (Başoğlu et al., 2013).

Antidepressant and Antianxiety Activities

Kumar et al. (2017) synthesized novel derivatives featuring the furan-2-yl and piperazine structural motifs. These compounds were evaluated for their antidepressant and antianxiety properties through behavioral tests on albino mice, showing significant activity and suggesting their potential as therapeutic agents for these conditions (Kumar et al., 2017).

Fungicidal and Herbicidal Activity

Wang et al. (2015) reported the synthesis of novel furan/thiophene and piperazine-containing Mannich bases with significant in vitro and in vivo fungicidal activity against several plant fungi. Some compounds also displayed herbicidal activity, indicating their potential in agricultural applications (Wang et al., 2015).

Analytical Method Development

Varynskyi et al. (2017) developed a new, highly sensitive method for the determination of piperidinium 2-((5-(furan-2-yl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetate, an active pharmaceutical ingredient, in injection solutions. This research contributes to the pharmaceutical analysis field, ensuring the quality and safety of pharmaceutical preparations (Varynskyi et al., 2017).